Cas no 2549050-99-7 (4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2549050-99-7
• MF: C₁₆H₂₀FN₇O
• MW: 345.374705314636
• CID: 5314796
• PubChem ID: 154583039
• Update Time: 2025-10-05

4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-4-pyrimidinyl]morpholine
• AKOS040708846
• F6619-4136
• 4-{2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• 2549050-99-7
• 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

• Inchi： 1S/C16H20FN7O/c17-13-11-18-12-20-15(13)23-3-5-24(6-4-23)16-19-2-1-14(21-16)22-7-9-25-10-8-22/h1-2,11-12H,3-10H2
• InChI Key： AURTUJHRIUPMIX-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N1CCN(C2N=CC=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 345.17133645g/mol
• Monoisotopic Mass: 345.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.9±60.0 °C(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Research Briefing on 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS: 2549050-99-7)

The compound 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS: 2549050-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and targeted drug development. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

Recent studies have focused on the compound's mechanism of action, particularly its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often implicated in cancer and other diseases. Preliminary in vitro and in vivo experiments have demonstrated that 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects.

Another area of interest is the compound's pharmacokinetic and pharmacodynamic properties. Studies have investigated its bioavailability, metabolic stability, and tissue distribution, which are crucial for its development as a drug candidate. Advanced analytical techniques, such as LC-MS/MS and NMR spectroscopy, have been employed to characterize its metabolic pathways and identify potential metabolites. These studies have revealed favorable pharmacokinetic profiles, including reasonable oral bioavailability and a half-life conducive to once-daily dosing in preclinical models.

In addition to its therapeutic potential, the synthesis and optimization of 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine have been explored to enhance its potency and selectivity. Recent synthetic routes have employed novel catalytic strategies and green chemistry principles to improve yield and reduce environmental impact. For example, a 2024 study in Organic Process Research & Development reported a scalable synthesis method that achieved a 70% yield while minimizing hazardous byproducts.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential drug-drug interactions, resistance mechanisms, and long-term safety profiles need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials. Current initiatives include partnerships with biotech firms to explore combination therapies and biomarker-driven patient stratification.

In conclusion, 4-{2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine represents a compelling candidate for further investigation in the realm of targeted therapy. Its unique chemical structure, coupled with promising preclinical data, positions it as a potential game-changer in the treatment of kinase-driven diseases. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its path to clinical application.